5-Chloro-4-fluoropyridin-2-ol CAS number 1227571-77-8
5-Chloro-4-fluoropyridin-2-ol CAS number 1227571-77-8
The following technical guide details the chemical architecture, synthesis, and application of 5-Chloro-4-fluoropyridin-2-ol (CAS 1227571-77-8).
Advanced Scaffold for GPR119 Agonists and Kinase Inhibitors[1]
Executive Summary
5-Chloro-4-fluoropyridin-2-ol (CAS 1227571-77-8) is a high-value heterocyclic intermediate utilized primarily in the discovery of metabolic disease therapeutics and oncology agents.[1] Existing in equilibrium with its tautomer, 5-chloro-4-fluoro-2(1H)-pyridinone , this compound serves as a "linchpin" scaffold.[1] Its unique substitution pattern—a reactive fluorine at C4, a modifiable chlorine at C5, and a nitrogen capable of N-alkylation—allows medicinal chemists to construct complex trisubstituted pyridone cores with precise regiocontrol. It is most notably recognized as the starting core for BMS-903452 , a clinical candidate for Type 2 Diabetes targeting GPR119.
Chemical Identity & Physical Properties
The compound exhibits prototropic tautomerism. In solution and the solid state, the 2-pyridone form predominates over the 2-hydroxypyridine form due to the strong amide resonance stabilization.
| Property | Data |
| CAS Number | 1227571-77-8 |
| IUPAC Name | 5-Chloro-4-fluoro-1H-pyridin-2-one |
| Synonyms | 5-Chloro-4-fluoropyridin-2-ol; 5-Chloro-4-fluoro-2-pyridone |
| Molecular Formula | C₅H₃ClFNO |
| Molecular Weight | 147.53 g/mol |
| Appearance | White to off-white solid |
| pKa (Calculated) | ~9.5 (OH/NH acidic proton) |
| Solubility | Soluble in DMSO, DMF, MeOH; sparingly soluble in water |
Tautomeric Equilibrium
The reactivity of the molecule is dictated by this equilibrium. Electrophiles (e.g., alkyl halides) may attack either the Oxygen (O-alkylation) or Nitrogen (N-alkylation), while nucleophiles attack the electrophilic C4 position.[1]
[1]
Synthetic Routes
Industrial preparation typically avoids the low-selectivity hydrolysis of difluoropyridines.[1] The preferred route involves the regioselective chlorination of a pre-functionalized pyridone.
Method A: Electrophilic Chlorination (Preferred)
This route utilizes 4-fluoropyridin-2(1H)-one as the starting material.[1] The hydroxyl/amide group at C2 directs electrophilic substitution to the ortho (C3) or para (C5) positions.
-
Reagents: N-Chlorosuccinimide (NCS) in Acetonitrile or DMF.[1]
-
Conditions: 50–80°C.
-
Regioselectivity: The C5 position is sterically less hindered and electronically favored over C3, yielding the 5-chloro isomer as the major product.
Method B: Hydrolysis of 5-Chloro-2,4-difluoropyridine
This method is viable but suffers from regioselectivity challenges (C2-F vs. C4-F hydrolysis).[1]
-
Reagents: NaOH (aq), DMSO.
-
Mechanism: Nucleophilic attack of hydroxide. The C4-fluorine is typically more activated for SNAr, leading to the unwanted 4-hydroxy isomer.[1] Specific conditions (lower temperature or protecting groups) are required to favor C2 hydrolysis.
Reactivity Profile & Applications
The scaffold offers three distinct "handles" for orthogonal functionalization, making it ideal for Fragment-Based Drug Discovery (FBDD).
4.1. C4-Fluorine Displacement (SNAr)
The C4 position is highly electrophilic due to the electron-withdrawing inductive effects of the adjacent Nitrogen, the C5-Chlorine, and the C2-Carbonyl.
-
Nucleophiles: Primary/secondary amines, alkoxides, thiols.
-
Mechanism: Addition-Elimination via a Meisenheimer complex.[1]
-
Application: Installation of solubilizing groups (e.g., piperidines, piperazines) in GPR119 agonists.
4.2. N1-Arylation/Alkylation[1]
-
Reaction: Chan-Lam coupling (Cu-catalyzed) with aryl boronic acids or SNAr with activated aryl fluorides.[1]
-
Selectivity: N-alkylation is generally favored over O-alkylation under basic conditions (e.g., K₂CO₃/DMF), especially with "soft" electrophiles or in polar aprotic solvents.[1]
4.3. C5-Chlorine Cross-Coupling
-
Reaction: Suzuki-Miyaura or Buchwald-Hartwig coupling.[1]
-
Reactivity: The C-Cl bond is activated but stable enough to survive the C4-SNAr conditions, allowing for late-stage diversification.[1]
Visualization: Reactivity Map
Case Study: Synthesis of BMS-903452
BMS-903452 is a GPR119 agonist developed by Bristol-Myers Squibb for Type 2 Diabetes.[1] The synthesis highlights the utility of CAS 1227571-77-8.[1]
Protocol Summary:
-
Scaffold Construction: The synthesis begins with 5-chloro-4-fluoro-2-pyridone .[1]
-
N-Arylation: The pyridone is reacted with 2-fluoro-4-(methylsulfonyl)fluorobenzene (or similar activated aryl halide) using a base (Cs₂CO₃) in DMF.[1] This installs the "left-hand" side of the molecule.
-
Note: The pyridone nitrogen acts as the nucleophile displacing the aryl fluoride.
-
-
C4-Etherification: The N-arylated intermediate is treated with 1-(5-chloropyrimidin-2-yl)piperidin-4-ol and NaH (sodium hydride).[1]
-
The alkoxide displaces the C4-fluorine of the pyridone core.
-
Result: The final drug candidate is assembled with high convergence.
-
| Step | Reactants | Conditions | Transformation |
| 1 | 5-Cl-4-F-pyridone + Ar-F | Cs₂CO₃, DMF, Heat | N-Arylation (SNAr on Ar-F) |
| 2 | Intermediate + ROH | NaH, THF/DMF | C4-O-Alkylation (SNAr on Pyridone) |
Handling and Safety
-
Hazard Classification: Irritant (Skin/Eye/Respiratory).[1]
-
Storage: Store under inert gas (Nitrogen/Argon) at 2–8°C. Moisture sensitive.
-
PPE: Wear nitrile gloves, safety goggles, and use a fume hood.
-
Disposal: Halogenated organic waste.
References
-
BMS-903452 Discovery: Journal of Medicinal Chemistry, 2014, 57(24), 10304–10313. "Discovery of BMS-903452, an Antidiabetic Clinical Candidate Targeting GPR119".[1][4][5] Link
-
GPR119 Agonist Reviews: ResearchGate, "Discovery of 5-Chloro-4-substituted-pyridin-2-ones".[1] Link
-
Chemical Identity (PubChem): BMS-903452 Record (Contains core structure data). Link
-
Tautomerism in Pyridones: Chemistry LibreTexts, "Pyridine and Related Heterocycles". Link
Sources
- 1. Bms-903452 | C21H19Cl2FN4O4S | CID 53477157 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. 1807257-52-8 Cas No. | 5-Chloro-2,4-difluoropyridine | Apollo [store.apolloscientific.co.uk]
- 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 4. Discovery of 5-chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an antidiabetic clinical candidate targeting GPR119 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
